Cas no 921797-36-6 (4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921797-36-6
• MF: C₂₇H₂₉N₃O₅S₂
• MW: 539.666264295578
• CID: 5842969
• PubChem ID: 44023796
• Update Time: 2025-07-17

4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclohexyl(ethyl)sulfamoyl]-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• F2252-0169
• 921797-36-6
• AKOS024631387
• 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C27H29N3O5S2/c1-3-30(20-9-5-4-6-10-20)37(32,33)21-14-12-18(13-15-21)26(31)29-27-28-22(17-36-27)24-16-19-8-7-11-23(34-2)25(19)35-24/h7-8,11-17,20H,3-6,9-10H2,1-2H3,(H,28,29,31)
• InChI Key： XRDSOGCIPFRYQP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)C1=CC=C(S(N(C2CCCCC2)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 539.15486338g/mol
• Monoisotopic Mass: 539.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Analysis of 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921797-36-6)

The compound 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921797-36-6) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the integration of multiple functional groups, including a benzofuran moiety, a thiazole ring, and a sulfamoyl bridge. These features make it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. The presence of a 7-methoxy group on the benzofuran segment suggests potential bioactivity, as methoxy-substituted aromatic systems are often associated with enhanced binding affinity in drug-receptor interactions.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide for their potential to interact with specific enzymatic pathways. This aligns with the growing trend of personalized therapeutics, where molecules with tailored structural properties are designed to address unmet medical needs. The compound's CAS No. 921797-36-6 serves as a critical identifier in chemical databases, facilitating its study in academic and industrial settings.

The thiazole ring in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Thiazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Coupled with the benzofuran core, which is prevalent in natural products and synthetic analogs, this molecule exhibits a hybrid architecture that could offer synergistic effects. Such structural combinations are a focal point in modern drug discovery, where multi-targeted approaches are gaining traction.

From a synthetic chemistry perspective, the preparation of 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide involves multi-step organic transformations. Key challenges include the regioselective introduction of the sulfamoyl group and the efficient coupling of the thiazole and benzofuran units. These synthetic hurdles are often addressed using advanced techniques such as cross-coupling reactions and catalytic hydrogenation, which are widely discussed in contemporary literature. The compound's CAS No. 921797-36-6 is frequently cited in patents and research papers, underscoring its relevance in intellectual property and innovation.

Environmental and regulatory considerations also play a role in the study of this compound. While it is not classified as a hazardous material, its biodegradation and ecotoxicological profile are subjects of ongoing investigation. This reflects the broader scientific community's emphasis on green chemistry and sustainable practices. Researchers are increasingly mindful of the environmental impact of synthetic compounds, and 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is no exception.

In summary, 4-cyclohexyl(ethyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921797-36-6) represents a compelling case study in the intersection of medicinal chemistry and drug development. Its intricate structure and potential applications make it a valuable candidate for further exploration, particularly in the context of targeted therapy and molecular design. As the scientific community continues to unravel its properties, this compound is poised to contribute to the next generation of therapeutic innovations.